PU-H54

• CAS No.: 1454619-13-6
• Product Name: PU-H54
• Molecular Formula: C18H19N5S
• Molecular Weight: 337.45
• IUPAC Name: 8-(2,4-dimethylphenyl)sulfanyl-3-pent-4-ynyl-7H-purin-6-imine
• Standard InChI: InChI=1S/C18H19N5S/c1-4-5-6-9-23-11-20-16(19)15-17(23)22-18(21-15)24-14-8-7-12(2)10-13(14)3/h1,7-8,10-11,19H,5-6,9H2,2-3H3,(H,21,22)
• Standard InChIKey: IIQUFGUOGYICIJ-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)SC2=NC3=C(N2)C(=N)N=CN3CCCC#C)C
• Appearance: Solid powder
• Description: PU-H54 is a purine-based inhibitor of Grp94. Specifically, it is a Grp94-selective resorcinol-based inhibitor isolated through probing of the exclusive binding region of S2 subpocket in Grp94.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: PU-H54; PU H54; PUH54
• Reference: 1: Khandelwal A, Crowley VM, Blagg BSJ. Resorcinol-Based Grp94-Selective Inhibitors. ACS Medicinal Chemistry Letters. 2017 September 1. doi: 10.1021/acsmedchemlett.7b00193
• PubChem Compound: 136236968
• Last Modified: Nov 11 2021